L-Theanine

Specification

• CAS No.: 3081-61-6
• Molecular Formula: C7H14N2O3
• Molecular Weight: 174.20 g/mol
• IUPAC Name: (2S)-2-amino-5-(ethylamino)-5-oxopentanoic acid
• Standard InChI: InChI=1S/C7H14N2O3/c1-2-9-6(10)4-3-5(8)7(11)12/h5H,2-4,8H2,1H3,(H,9,10)(H,11,12)/t5-/m0/s1
• Standard InChI Key: DATAGRPVKZEWHA-YFKPBYRVSA-N
• Isomeric SMILES: CCNC(=O)CC[C@@H](C(=O)O)N
• SMILES: CCNC(=O)CCC(C(=O)O)N
• Canonical SMILES: CCNC(=O)CCC(C(=O)O)N
• Boiling Point: 214-216 °C
• Colorform: White crystals from ethanol + water
• Melting Point: 174.20; 217 - 218 °C

Introduction

Chemical Structure and Properties of L-Theanine

Molecular Identity and Structure

L-Theanine (CAS: 3081-61-6) has the molecular formula C₇H₁₄N₂O₃ and a molecular weight of 174.2 g/mol. Structurally, it is related to glutamine and exists as a zwitterionic species in its natural state. The compound appears as a white, crystalline powder that is odorless and highly soluble in water. L-Theanine's chemical structure features an ethylamide group attached to glutamic acid, which contributes to its unique properties and biological activities.

Physiochemical Characteristics

L-Theanine exhibits well-defined physiochemical properties that influence its stability, bioavailability, and interactions with other compounds. The compound has a melting point of 207°C and a predicted boiling point of approximately 430.2±40.0°C. Its density is estimated at 1.171±0.06 g/cm³, and it demonstrates a refractive index of 8° (C=5, H₂O). These properties play critical roles in determining L-Theanine's behavior in various formulations and its interactions within biological systems.

Table 1: Physiochemical Properties of L-Theanine

Property	Value
Molecular Formula	C₇H₁₄N₂O₃
Molecular Weight	174.2 g/mol
Melting Point	207°C
Boiling Point	430.2±40.0°C (Predicted)
Density	1.171±0.06 g/cm³ (Predicted)
Refractive Index	8° (C=5, H₂O)
pKa	2.24±0.10 (Predicted)
Form	Powder
Color	White
Water Solubility	Almost transparency, soluble up to 20 mg/ml

Natural Occurrence and Distribution

Distribution in Tea Plant Tissues

Research on L-Theanine distribution within tea plants reveals significant variations across different plant tissues and cultivars. Studies examining three Camellia sinensis cultivars ('Huangjinya', 'Yingshuang', and 'Anjibaicha') demonstrated that the highest concentrations of L-Theanine typically occur in young leaf tissues and roots, while stems contain considerably lower amounts. Specifically, 'Huangjinya' exhibited the highest theanine content in leaves and roots, with levels in bud and first leaf tissues measuring 1.5 times higher than those found in 'Yingshuang'.

Biological Mechanisms and Pharmacokinetics

Absorption and Metabolism

L-Theanine, upon consumption, is absorbed through the intestinal brush border and transported via various amino acid transporters. Unlike many other amino acids, L-Theanine can cross the blood-brain barrier effectively, which explains its pronounced effects on central nervous system function. The compound undergoes metabolism primarily in the kidneys, where it is broken down into glutamic acid and ethylamine through the action of phosphate-independent glutaminase and other enzymes.

Effects on Neurotransmitter Systems

One of the most significant biological effects of L-Theanine is its ability to modulate neurotransmitter systems in the brain. Research indicates that L-Theanine promotes the release of the inhibitory neurotransmitter γ-aminobutyric acid (GABA), which in turn regulates dopamine and serotonin levels. This modulation of neurotransmitter systems is believed to underlie many of L-Theanine's effects on mood, cognition, and stress response. Additionally, L-Theanine has been shown to facilitate the generation of alpha brain waves, which are associated with a relaxed but alert mental state.

Neuroprotective Mechanisms

Evidence suggests that L-Theanine exerts neuroprotective effects through multiple mechanisms. These include antioxidant activity, modulation of excitatory neurotransmitter release, and inhibition of glutamate receptor activity. These properties may contribute to the compound's potential applications in protecting against neurodegenerative diseases and enhancing cognitive function. The neuroprotective capabilities of L-Theanine represent an area of growing research interest with potential therapeutic implications.

Health Effects and Clinical Applications

Stress Reduction and Relaxation Effects

Clinical studies have demonstrated L-Theanine's significant effects on stress reduction and promotion of relaxation. In a randomized, triple-blind, placebo-controlled, crossover study, a single dose of L-Theanine significantly increased frontal region alpha power compared to placebo in response to an acute stress challenge. These findings support L-Theanine's ability to promote a relaxed yet alert mental state without causing drowsiness, distinguishing it from traditional sedatives.

Sleep Quality Improvement

Research has shown that L-Theanine administration can improve various aspects of sleep quality. In clinical trials, participants receiving L-Theanine for four weeks showed significant improvements in sleep-related parameters compared to those receiving placebo. Specifically, scores on the Pittsburgh Sleep Quality Index (PSQI) improved significantly after L-Theanine administration (p = 0.013). Among the PSQI subscales, "sleep latency" and "daytime dysfunction" showed particularly significant improvements (p = 0.036 and 0.022, respectively). These findings suggest L-Theanine may be beneficial for individuals experiencing sleep disturbances.

Cognitive Function Enhancement

L-Theanine has been studied for its potential to enhance cognitive function, particularly in areas of memory, learning, and attention. Research indicates that L-Theanine can improve memory and learning ability by activating central neurotransmitters involved in cognitive processes. Additionally, when combined with caffeine, L-Theanine appears to mitigate the negative effects of caffeine while maintaining its cognitive-enhancing properties. These synergistic effects make L-Theanine a compound of interest for cognitive performance enhancement.

Other Health Benefits

Beyond its effects on stress, sleep, and cognition, L-Theanine has been associated with various other health benefits. Studies suggest that L-Theanine may enhance anti-tumor activity, prevent vascular diseases, and provide neuroprotection. Additionally, research indicates potential benefits for blood pressure reduction and cardiovascular health, as L-Theanine has been shown to inhibit some of the negative cardiovascular effects of caffeine. These diverse health effects highlight the compound's broad potential therapeutic applications.

Clinical Research and Evidence

Acute Stress Response Research

Research examining L-Theanine's effects on acute stress responses has yielded promising results. In a randomized, triple-blind, placebo-controlled, crossover study, participants with moderate stress levels (Perceived Stress Scale scores ranging from 14 to 26) received either L-Theanine or placebo before undergoing a stress challenge. Outcome measures included electroencephalography (EEG), salivary cortisol levels, blood pressure, heart rate, and self-reported stress measures. Results demonstrated that a single dose of L-Theanine significantly increased frontal region alpha power compared to placebo during the stress challenge, indicating an enhanced relaxation response.

Physiological Response Measurements

Clinical studies have employed various physiological measurements to assess L-Theanine's effects on stress responses. These include EEG to measure brain wave activity, salivary cortisol as a biomarker of stress, and cardiovascular parameters such as blood pressure and heart rate. The integration of these objective physiological measurements with subjective self-report measures provides a comprehensive approach to evaluating L-Theanine's effects on stress response systems. These methodological approaches strengthen the evidence base supporting L-Theanine's stress-modulating properties.